![molecular formula C24H25NO4 B6152794 2-{[(9H-fluoren-9-yl)methoxy]carbonyl}-octahydro-1H-isoindole-4-carboxylic acid CAS No. 1993277-77-2](/img/no-structure.png)
2-{[(9H-fluoren-9-yl)methoxy]carbonyl}-octahydro-1H-isoindole-4-carboxylic acid
Overview
Description
2-{[(9H-fluoren-9-yl)methoxy]carbonyl}-octahydro-1H-isoindole-4-carboxylic acid, also known as 2-FMOI, is a novel synthetic compound with a wide range of applications in scientific research. It is a derivative of isoindole, an aromatic heterocyclic compound which is found in nature and is used in a variety of pharmaceuticals and agrochemicals. 2-FMOI is a colorless crystalline solid with a melting point of 128-130°C. It is soluble in organic solvents, such as ethanol and dimethyl sulfoxide, and is stable under normal laboratory conditions.
Scientific Research Applications
2-{[(9H-fluoren-9-yl)methoxy]carbonyl}-octahydro-1H-isoindole-4-carboxylic acid has a wide range of applications in scientific research. It has been used in the synthesis of various compounds, such as isoindoles, benzoxazoles, and benzothiazoles. It has also been used in the development of new drugs and agrochemicals. In addition, 2-{[(9H-fluoren-9-yl)methoxy]carbonyl}-octahydro-1H-isoindole-4-carboxylic acid has been used in the synthesis of fluorescent probes, which have been used in the study of biological processes, such as protein-protein interactions and enzyme-substrate interactions.
Mechanism of Action
2-{[(9H-fluoren-9-yl)methoxy]carbonyl}-octahydro-1H-isoindole-4-carboxylic acid has been found to act as an inhibitor of various enzymes, such as cyclooxygenase-2 (COX-2), 5-lipoxygenase (5-LOX), and lipoxygenase-2 (LOX-2). The mechanism of action of 2-{[(9H-fluoren-9-yl)methoxy]carbonyl}-octahydro-1H-isoindole-4-carboxylic acid is not fully understood, but it is believed to act by binding to the enzyme active site and inhibiting the enzyme’s activity.
Biochemical and Physiological Effects
2-{[(9H-fluoren-9-yl)methoxy]carbonyl}-octahydro-1H-isoindole-4-carboxylic acid has been found to have a variety of biochemical and physiological effects. It has been found to inhibit the growth of various cancer cell lines, as well as to reduce inflammation and oxidative stress. In addition, 2-{[(9H-fluoren-9-yl)methoxy]carbonyl}-octahydro-1H-isoindole-4-carboxylic acid has been found to have anti-bacterial and anti-fungal properties, and to have an effect on the immune system.
Advantages and Limitations for Lab Experiments
2-{[(9H-fluoren-9-yl)methoxy]carbonyl}-octahydro-1H-isoindole-4-carboxylic acid has several advantages for laboratory experiments. It is relatively stable under normal laboratory conditions, and is soluble in organic solvents. In addition, it is relatively inexpensive and easy to synthesize. However, 2-{[(9H-fluoren-9-yl)methoxy]carbonyl}-octahydro-1H-isoindole-4-carboxylic acid is not approved for use in humans, and should be handled with caution.
Future Directions
The potential applications of 2-{[(9H-fluoren-9-yl)methoxy]carbonyl}-octahydro-1H-isoindole-4-carboxylic acid are still being explored. Further research is needed to better understand the biochemical and physiological effects of 2-{[(9H-fluoren-9-yl)methoxy]carbonyl}-octahydro-1H-isoindole-4-carboxylic acid, as well as its mechanism of action. In addition, more research is needed to develop new compounds based on 2-{[(9H-fluoren-9-yl)methoxy]carbonyl}-octahydro-1H-isoindole-4-carboxylic acid, such as new drugs and agrochemicals. Finally, further research is needed to explore the potential applications of 2-{[(9H-fluoren-9-yl)methoxy]carbonyl}-octahydro-1H-isoindole-4-carboxylic acid in other fields, such as drug delivery and diagnostics.
Synthesis Methods
2-{[(9H-fluoren-9-yl)methoxy]carbonyl}-octahydro-1H-isoindole-4-carboxylic acid can be synthesized through a two-step process. The first step involves the condensation of isoindole-4-carboxylic acid with 9H-fluoren-9-ylmethanol to form the 9H-fluoren-9-ylmethoxycarbonylisoindole-4-carboxylic acid. The second step involves the hydrolysis of the 9H-fluoren-9-ylmethoxycarbonylisoindole-4-carboxylic acid with sodium hydroxide to form 2-{[(9H-fluoren-9-yl)methoxy]carbonyl}-octahydro-1H-isoindole-4-carboxylic acid.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '2-{[(9H-fluoren-9-yl)methoxy]carbonyl}-octahydro-1H-isoindole-4-carboxylic acid' involves the protection of the amine group, followed by the formation of the isoindole ring system and the introduction of the fluorenyl group. The final step involves deprotection of the amine group and the carboxylic acid group.", "Starting Materials": [ "Octahydro-1H-isoindole-4-carboxylic acid", "9H-fluorene", "Methoxymethyl chloride", "Diisopropylethylamine", "N,N-Dimethylformamide", "Hydrochloric acid", "Sodium hydroxide", "Ethyl acetate", "Sodium bicarbonate", "Magnesium sulfate" ], "Reaction": [ "Protection of the amine group with methoxymethyl chloride and diisopropylethylamine in N,N-dimethylformamide", "Formation of the isoindole ring system by reaction with ethyl chloroformate and hydrochloric acid", "Introduction of the fluorenyl group by reaction with 9H-fluorene and sodium hydride in dimethylformamide", "Deprotection of the amine group with hydrochloric acid and sodium bicarbonate", "Deprotection of the carboxylic acid group with sodium hydroxide", "Purification of the compound by extraction with ethyl acetate and drying with magnesium sulfate" ] } | |
CAS RN |
1993277-77-2 |
Product Name |
2-{[(9H-fluoren-9-yl)methoxy]carbonyl}-octahydro-1H-isoindole-4-carboxylic acid |
Molecular Formula |
C24H25NO4 |
Molecular Weight |
391.5 |
Purity |
95 |
Origin of Product |
United States |
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